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A Note to the Reader: The following technical guide provides comprehensive information on 4-
Chloro-2-(trifluoromethyl)pyridine (CAS No. 131748-14-6). Initial searches for "4-Chloro-2-
(trifluoromethoxy)pyridine" did not yield a readily available CAS number or substantial
technical data, suggesting it is a less common compound. Given the structural similarity and
the extensive documentation available, this guide focuses on the trifluoromethyl analogue, a
key building block in modern chemistry.

Introduction

4-Chloro-2-(trifluoromethyl)pyridine is a halogenated pyridine derivative that has emerged as a
significant building block in the synthesis of complex organic molecules. Its unique electronic
properties, stemming from the presence of a chlorine atom at the 4-position and a
trifluoromethyl group at the 2-position, make it a versatile reagent in the agrochemical and
pharmaceutical industries.[1] The trifluoromethyl group, in particular, is known to enhance the
biological activity and metabolic stability of parent compounds.[1] This guide offers an in-depth
exploration of its chemical identity, properties, synthesis, and applications, tailored for
researchers, scientists, and professionals in drug development.
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Chemical Identity and Structure

The definitive identifier for 4-Chloro-2-(trifluoromethyl)pyridine is its CAS number.

Identifier Value Source

CAS Number 131748-14-6 PubChem][2]

Molecular Formula C6H3CIF3N PubChem|[2]

Molecular Weight 181.54 g/mol Thermo Fisher Scientific
IUPAC Name 4-chloro-2- PubChem[2]

(trifluoromethyl)pyridine

SMILES FC(F)(F)C1=NC=CC(Cl)=C1 Thermo Fisher Scientific

FZINIBTZNSPWQR-
InChl Key PubChem|[2]
UHFFFAOYSA-N

The structure of 4-Chloro-2-(trifluoromethyl)pyridine is characterized by a pyridine ring
substituted with a chlorine atom at the C4 position and a trifluoromethyl group at the C2
position.

Caption: Chemical structure of 4-Chloro-2-(trifluoromethyl)pyridine.

Physicochemical Properties

Understanding the physicochemical properties of 4-Chloro-2-(trifluoromethyl)pyridine is crucial
for its handling, storage, and application in chemical synthesis.
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Property Value Source

Physical Form Liquid Thermo Fisher Scientific
Color Colorless Thermo Fisher Scientific
Solubility Slightly soluble in water Thermo Fisher Scientific[3]
Boiling Point 146-147 °C Sigma-Aldrich

Density 1.411 g/mL at 25 °C Sigma-Aldrich

Refractive Index n20/D 1.4490 Sigma-Aldrich

Synthesis Strategies

The synthesis of 4-Chloro-2-(trifluoromethyl)pyridine can be achieved through various routes. A
common approach involves the chlorination of a corresponding hydroxypyridine precursor.

Synthetic Pathway

Chlorinating Agent )
[ ] (e.g., POCI3, SOCI2) [ ]

Click to download full resolution via product page

Caption: Generalized synthesis workflow for 4-Chloro-2-(trifluoromethyl)pyridine.

A detailed experimental protocol for a related compound, 2-chloro-4-(trifluoromethyl)pyridine,
involves the following steps:

e 2.00 g of 2-hydroxy-4-trifluoromethylpyridine and 20 mL of 1,2-dichloroethane are added to a
reactor.

e 1-2 drops of DMF are added as a catalyst.

e 2.90 g of thionyl chloride is added dropwise at room temperature.
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e The mixture is refluxed at 110°C for 4 hours.

o After the reaction, the mixture is diluted with 20 mL of 1,2-dichloroethane and then added to
ice water.

¢ The solution is neutralized with a 10% sodium hydroxide solution.

e The product is extracted, dried with anhydrous sodium sulfate, and the solvent is removed
under reduced pressure to yield the final product.[4]

Applications in Research and Development

The unique substitution pattern of 4-Chloro-2-(trifluoromethyl)pyridine makes it a valuable
intermediate in several key industrial sectors.

Agrochemicals

This compound serves as a critical precursor for the synthesis of modern herbicides and
insecticides.[1] The trifluoromethyl group is known to enhance the efficacy and metabolic
stability of these agrochemicals.[1]

Pharmaceuticals

In medicinal chemistry, the incorporation of the trifluoromethylpyridine moiety into drug
candidates can significantly improve their pharmacological profiles, including bioavailability and
receptor binding affinity.[1]

Materials Science

The reactive nature of the chlorine atom allows for further functionalization, making it a useful
building block in the development of novel materials with specific electronic or physical
properties.

Safety and Handling

4-Chloro-2-(trifluoromethyl)pyridine is a hazardous substance and requires careful handling in a
laboratory setting.

« Toxicity: Toxic if swallowed.[3]
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« Irritation: Causes skin and serious eye irritation.[3]
» Respiratory Effects: May cause respiratory irritation.[3]

o Storage: Store in a cool, dry place in a tightly sealed container, away from oxidizing agents.

[3]

Always consult the Safety Data Sheet (SDS) before handling this chemical and use appropriate
personal protective equipment (PPE).

Conclusion

4-Chloro-2-(trifluoromethyl)pyridine is a cornerstone building block for the synthesis of high-
value molecules in the pharmaceutical and agrochemical sectors. Its distinct chemical structure
provides a versatile platform for the development of novel compounds with enhanced biological
and physical properties. A thorough understanding of its synthesis, properties, and safe
handling is paramount for its effective application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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